Cas no 126826-49-1 (Benzenesulfonamide,N-(1-ethyl-2-pyrrolidinylidene)-4-methyl-)

Benzenesulfonamide,N-(1-ethyl-2-pyrrolidinylidene)-4-methyl- structure
126826-49-1 structure
Product Name:Benzenesulfonamide,N-(1-ethyl-2-pyrrolidinylidene)-4-methyl-
CAS No:126826-49-1
MF:C13H18N2O2S
MW:266.359221935272
CID:185889
PubChem ID:9589290
Update Time:2025-04-19

Benzenesulfonamide,N-(1-ethyl-2-pyrrolidinylidene)-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,N-(1-ethyl-2-pyrrolidinylidene)-4-methyl-
    • N-(1-ethylpyrrolidin-2-ylidene)-4-methylbenzenesulfonamide
    • Benzenesulfonamide, N-(1-ethyl-2-pyrrolidinylidene)-4-methyl-
    • BRN 4316518
    • 126826-49-1
    • N-(1-Ethyl-2-pyrrolidinylidene)-4-methylbenzenesulfonamide
    • Inchi: 1S/C13H18N2O2S/c1-3-15-10-4-5-13(15)14-18(16,17)12-8-6-11(2)7-9-12/h6-9H,3-5,10H2,1-2H3/b14-13-
    • InChI Key: VOVUJSDXAUJRRJ-YPKPFQOOSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(/N=C1/CCCN/1CC)(=O)=O

Computed Properties

  • Exact Mass: 266.10904
  • Monoisotopic Mass: 266.108899
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.1
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.216
  • Boiling Point: 400.834°C at 760 mmHg
  • Flash Point: 196.217°C
  • Refractive Index: 1.589
  • PSA: 49.74
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